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Compound of Interest

Compound Name: 1,4-Diisopropylbenzene

Cat. No.: B050396 Get Quote

Essential Safety and Handling Guide for 1,4-
Diisopropylbenzene
This document provides immediate safety, handling, and disposal protocols for 1,4-
Diisopropylbenzene, tailored for research and drug development professionals. Adherence to

these guidelines is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 1,4-Diisopropylbenzene, the following personal protective equipment is

mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses or chemical

safety goggles approved under

NIOSH (US) or EN 166 (EU)

standards.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant, impervious

gloves.[2] The exact

breakthrough time must be

confirmed with the glove

manufacturer.[3]

Prevents skin contact, as 1,4-

Diisopropylbenzene causes

skin irritation and can be

harmful if absorbed through

the skin.[3]

Body Protection

Protective clothing, including a

lab coat. For larger quantities

or potential for significant

splashing, consider anti-static

clothing.[2]

Minimizes skin contact and

contamination of personal

clothing.

Respiratory Protection

In case of brief exposure or

low pollution, a respiratory filter

device is recommended. For

intensive or longer exposure, a

self-contained breathing

apparatus should be used.[3] A

recommended filter type is

ABEK.

Protects against inhalation of

vapors, which may cause

respiratory irritation.[1]

Operational Plan: Safe Handling and Storage
Follow these procedural steps for the safe handling and storage of 1,4-Diisopropylbenzene in

a laboratory setting.

Step 1: Preparation and Engineering Controls

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1]
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor

inhalation.[1]

Keep 1,4-Diisopropylbenzene away from open flames, hot surfaces, and other sources of

ignition as it is a combustible liquid.[4]

Take precautionary measures against static discharge.[4]

Step 2: Handling

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in vapors or aerosols.[4]

Wash hands and face thoroughly after handling the substance.

Immediately change any contaminated clothing.

Step 3: Storage

Store in a tightly closed, original container.

Keep the container in a cool, dry, and well-ventilated place.[1][5]

This substance may form explosive peroxides; containers should be dated upon opening and

checked periodically for peroxide formation.[1]

Store under an inert gas.[4]

Disposal Plan
Proper disposal of 1,4-Diisopropylbenzene and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Step 1: Waste Chemical Disposal

Dispose of waste material in accordance with all applicable national and local regulations.

Do not mix 1,4-Diisopropylbenzene with other waste streams.
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Leave the chemical in its original container for disposal.

Step 2: Container Disposal

Handle uncleaned, empty containers in the same manner as the product itself.

Dispose of the container at an approved waste disposal plant.[5]

Spill Response Protocol
In the event of a spill, follow these steps to safely contain and clean up the material.

Step 1: Immediate Actions

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear the appropriate personal protective equipment as outlined in Table 1.

Step 2: Containment and Cleanup

For small spills, absorb the liquid with a non-combustible material such as sand or

Chemizorb®.[6]

For large spills, dike the area far ahead of the liquid spill for later disposal.[6]

Prevent the spill from entering drains, sewers, or waterways.[4][6]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Step 3: Post-Cleanup

Thoroughly clean the affected area.

Dispose of the contaminated absorbent material and any contaminated PPE as hazardous

waste in accordance with regulations.
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Quantitative Data
Table 2: Physical and Chemical Properties of 1,4-Diisopropylbenzene

Property Value

CAS Number 100-18-5

Molecular Formula C₁₂H₁₈

Molecular Weight 162.27 g/mol

Appearance Colorless liquid[1]

Boiling Point 210 °C (lit.)

Melting Point -17 °C (lit.)

Flash Point 76 °C / 168.8 °F[1]

Density 0.857 g/mL at 25 °C (lit.)

Vapor Pressure 0.25 mmHg at 20 °C

Vapor Density 5.6 (vs air)

Solubility in Water Insoluble[1][6]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the logical steps for responding to a chemical spill of 1,4-
Diisopropylbenzene.
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Caption: Workflow for a 1,4-Diisopropylbenzene spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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